Cas no 396-30-5 (6-Fluoroquinoline)

6-Fluoroquinoline Properties

Names and Identifiers

• 6-Fluoroquinoline
• 6-Fluoroquinoine
• BRN 0112962
• CCRIS 2892
• Quinoline, 6-fluoro-
• 6-Fluoroquinolin
• 6-fluoro-quinoline
• 6-Fluoro quinoline
• 6-Fluoro-quinolinium
• RMDCSDVIVXJELQ-UHFFFAOYSA-N
• STL556755
• BBL102946
• SBB086530
• TRA0025009
• SY004609
• ST2412395
• AB002
• AM20061870
• NS00125043
• F1034
• 396-30-5
• A873603
• Z361878560
• MFCD01685512
• J-518760
• CHEMBL1162364
• TS-01918
• FT-0621137
• 6-Fluoroquinoline, 97%
• SB67460
• AKOS005259247
• EN300-35693
• CS-W002817
• SCHEMBL2170490
• AC-3296
• DTXSID80192710
• +Expand

• MDL： MFCD01685512
• InChIKey： RMDCSDVIVXJELQ-UHFFFAOYSA-N
• Inchi： 1S/C9H6FN/c10-8-3-4-9-7(6-8)2-1-5-11-9/h1-6H
• SMILES： FC1C([H])=C([H])C2=C(C([H])=C([H])C([H])=N2)C=1[H]
• BRN： 0112962

Computed Properties

• Exact Mass: 147.04848
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 147.048427358g/mol
• Heavy Atom Count: 11
• Complexity: 138
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 12.9

Experimental Properties

• PSA: 12.89
• Refractive Index: n20/D 1.592
• Boiling Point: 126°C/30mmHg(lit.)
• Sensitiveness: Sensitive to light
• λmax: 330(EtOH)(lit.)
• Density: 1.209 g/mL at 25 °C